Cas no 625122-66-9 (1-Amino-α-hydroxycyclopropaneacetic acid)

• Product Name: 1-Amino-α-hydroxycyclopropaneacetic acid
• CAS No: 625122-66-9
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 5757438
• Update Time: 2025-06-07

1-Amino-α-hydroxycyclopropaneacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Amino-α-hydroxycyclopropaneacetic acid

• Inchi： 1S/C5H9NO3/c6-5(1-2-5)3(7)4(8)9/h3,7H,1-2,6H2,(H,8,9)
• InChI Key： CNSJNDNLULKWQA-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)C(O)=O)CC1

Experimental Properties

• Density: 1.507±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 323.3±12.0 °C(Predicted)
• pka: 3.84±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Amino-α-hydroxycyclopropaneacetic acid

Introduction to 1-Amino-α-hydroxycyclopropaneacetic acid (CAS No: 625122-66-9)

1-Amino-α-hydroxycyclopropaneacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 625122-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and biological activities. The presence of both an amino group and a hydroxyl group in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The molecular formula of 1-Amino-α-hydroxycyclopropaneacetic acid is C₅H₈NO₃, reflecting its composition of five carbon atoms, eight hydrogen atoms, one nitrogen atom, and three oxygen atoms. The cyclopropane ring, a three-membered saturated hydrocarbon ring, is a key feature that contributes to the compound's distinct chemical reactivity and potential biological effects. This structural motif is often exploited in medicinal chemistry due to its ability to influence molecular interactions and binding affinities.

In recent years, 1-Amino-α-hydroxycyclopropaneacetic acid has been studied for its potential applications in drug discovery and development. The compound's dual functionality—combining both an amino group and a hydroxyl group—makes it a valuable building block for synthesizing more complex molecules. Researchers have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the most compelling aspects of 1-Amino-α-hydroxycyclopropaneacetic acid is its role as a precursor in the synthesis of biologically relevant compounds. For instance, it has been utilized in the preparation of analogs of natural products that exhibit potent biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties, which have been the focus of numerous preclinical studies. The cyclopropane moiety, in particular, has been shown to enhance binding affinity to certain biological targets, making it an attractive scaffold for drug design.

The synthesis of 1-Amino-α-hydroxycyclopropaneacetic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the amino and hydroxyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications.

Recent research has also highlighted the potential of 1-Amino-α-hydroxycyclopropaneacetic acid in studying enzyme mechanisms and developing novel catalysts. Its structural features make it an excellent substrate for probing enzymatic activity, particularly in cases where cyclopropane derivatives serve as substrates or inhibitors. This has implications for understanding metabolic pathways and designing enzyme-based therapeutics.

In addition to its pharmaceutical applications, 1-Amino-α-hydroxycyclopropaneacetic acid has found utility in agrochemical research. Derivatives of this compound have been investigated for their potential as plant growth regulators or pest control agents. The unique chemical properties of cyclopropane derivatives contribute to their efficacy in these applications by interacting with biological targets in plants and pests.

The safety profile of 1-Amino-α-hydroxycyclopropaneacetic acid is another critical consideration in its application. While extensive toxicological data may not be available yet due to its relatively recent emergence as a research chemical, preliminary studies suggest that it exhibits moderate solubility in water and organic solvents, which influences its handling and potential environmental impact. As with any chemical compound used in research or industrial settings, proper safety protocols should be followed to ensure safe handling and disposal.

The future prospects for 1-Amino-α-hydroxycyclopropaneacetic acid appear promising, with ongoing research exploring new synthetic routes and expanding its applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel therapeutic agents and advanced materials derived from this versatile compound.